Cas no 130219-79-3 (3-Chloro-4-methylbenzo[b]thiophene)
130219-79-3 structure
Product Name:3-Chloro-4-methylbenzo[b]thiophene
CAS No:130219-79-3
MF:C9H7ClS
MW:182.669880151749
CID:824657
PubChem ID:14780489
Update Time:2025-04-19
3-Chloro-4-methylbenzo[b]thiophene Chemical and Physical Properties
Names and Identifiers
-
- 3-Chloro-4-methylbenzo[b]thiophene
- 3-Chloro-4-methyl-1-benzothiophene
- benzo[b]thiophene, 3-chloro-4-methyl-
- LogP
-
- MDL: MFCD09745798
- Inchi: 1S/C9H7ClS/c1-6-3-2-4-8-9(6)7(10)5-11-8/h2-5H,1H3
- InChI Key: XLRUUTMTDMIIBH-UHFFFAOYSA-N
- SMILES: ClC1=CSC2C=CC=C(C)C=21
Computed Properties
- Exact Mass: 181.99581
- Monoisotopic Mass: 181.9956991g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 28.2Ų
Experimental Properties
- Boiling Point: 280.5°C at 760 mmHg
- Flash Point: 163.1°C
- Refractive Index: 1.66
- PSA: 0
3-Chloro-4-methylbenzo[b]thiophene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM155972-1g |
3-Chloro-4-methylbenzo[b]thiophene |
130219-79-3 | 95% | 1g |
$574 | 2021-06-08 | |
| Chemenu | CM155972-1g |
3-Chloro-4-methylbenzo[b]thiophene |
130219-79-3 | 95% | 1g |
$600 | 2024-08-02 | |
| Alichem | A169005224-5g |
3-Chloro-4-methylbenzo[b]thiophene |
130219-79-3 | 95% | 5g |
$1,740.00 | 2022-04-03 | |
| Alichem | A169005224-1g |
3-Chloro-4-methylbenzo[b]thiophene |
130219-79-3 | 95% | 1g |
509.85 USD | 2021-06-01 | |
| Aaron | AR000UU1-50mg |
Benzo[b]thiophene, 3-chloro-4-methyl- |
130219-79-3 | 95% | 50mg |
$372.00 | 2025-02-13 | |
| Aaron | AR000UU1-100mg |
Benzo[b]thiophene, 3-chloro-4-methyl- |
130219-79-3 | 95% | 100mg |
$542.00 | 2025-02-13 | |
| Aaron | AR000UU1-250mg |
Benzo[b]thiophene, 3-chloro-4-methyl- |
130219-79-3 | 95% | 250mg |
$765.00 | 2025-02-13 | |
| Aaron | AR000UU1-500mg |
Benzo[b]thiophene, 3-chloro-4-methyl- |
130219-79-3 | 95% | 500mg |
$1190.00 | 2025-02-13 | |
| Aaron | AR000UU1-1g |
Benzo[b]thiophene, 3-chloro-4-methyl- |
130219-79-3 | 95% | 1g |
$1519.00 | 2025-02-13 | |
| Aaron | AR000UU1-2.5g |
Benzo[b]thiophene, 3-chloro-4-methyl- |
130219-79-3 | 95% | 2.5g |
$2950.00 | 2025-02-13 |
3-Chloro-4-methylbenzo[b]thiophene Related Literature
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
130219-79-3 (3-Chloro-4-methylbenzo[b]thiophene) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent